4-(4-Chloro-2-methoxyphenyl)-3-hydroxybenzoic acid, 95%

• IUPAC Name: 4-(4-chloro-2-methoxyphenyl)-3-hydroxybenzoic acid
• InChI: InChI=1S/C14H11ClO4/c1-19-13-7-9(15)3-5-11(13)10-4-2-8(14(17)18)6-12(10)16/h2-7,16H,1H3,(H,17,18)
• InChI Key: AQFRFJZMVMNOHX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)Cl)C2=C(C=C(C=C2)C(=O)O)O
• Molecular Formula: C14H11ClO4
• DSSTOX Substance ID: DTXSID10691069
• Molecular Weight: 278.69 g/mol
• CAS RN: 1261930-32-8

Description

4-(4-Chloro-2-methoxyphenyl)-3-hydroxybenzoic acid (4-CMPHBA) is a compound that has been used in scientific research for decades. It is a white crystalline powder with a melting point of 130-132°C. It is soluble in water, alcohol, and ether, and its solubility increases with increasing pH. It is a phenolic acid and is used as a reagent in organic synthesis. 4-CMPHBA has a wide range of applications in scientific research and has been found to have several biochemical and physiological effects.

Mechanism of Action

4-(4-Chloro-2-methoxyphenyl)-3-hydroxybenzoic acid, 95% is believed to act as an inhibitor of the enzyme cyclooxygenase (COX), which is responsible for the synthesis of prostaglandins. Prostaglandins are hormones that are involved in the regulation of many physiological processes, such as inflammation, pain, and blood pressure. By inhibiting the activity of COX, 4-(4-Chloro-2-methoxyphenyl)-3-hydroxybenzoic acid, 95% is able to reduce the production of prostaglandins, leading to the desired physiological effects.
Biochemical and Physiological Effects
4-(4-Chloro-2-methoxyphenyl)-3-hydroxybenzoic acid, 95% has been found to have several biochemical and physiological effects. It has been found to have anti-inflammatory, analgesic, and anti-pyretic effects. It has also been found to have anti-tumor and anti-cancer effects. Additionally, 4-(4-Chloro-2-methoxyphenyl)-3-hydroxybenzoic acid, 95% has been found to have anti-bacterial and anti-fungal effects.

Advantages and Limitations for Lab Experiments

4-(4-Chloro-2-methoxyphenyl)-3-hydroxybenzoic acid, 95% has several advantages for use in lab experiments. It is a white crystalline powder that is soluble in water, alcohol, and ether, making it easy to handle and store. Additionally, it has a wide range of applications in scientific research, making it a versatile reagent. However, 4-(4-Chloro-2-methoxyphenyl)-3-hydroxybenzoic acid, 95% is also limited in its use in lab experiments. It is a relatively expensive reagent, making it difficult to obtain in large quantities. Additionally, it has a low solubility in organic solvents, making it difficult to use in some reactions.

Future Directions

There are several potential future directions for the use of 4-(4-Chloro-2-methoxyphenyl)-3-hydroxybenzoic acid, 95% in scientific research. One potential application is in the development of new drugs. 4-(4-Chloro-2-methoxyphenyl)-3-hydroxybenzoic acid, 95% has been found to have several biochemical and physiological effects, making it a potential starting point for the development of new drugs. Additionally, it could be used in the synthesis of new polymers and fluorescent dyes. Finally, 4-(4-Chloro-2-methoxyphenyl)-3-hydroxybenzoic acid, 95% could be used in the synthesis of metal complexes, which could be used in a variety of applications, such as catalysis and drug delivery.

Synthesis Methods

4-(4-Chloro-2-methoxyphenyl)-3-hydroxybenzoic acid, 95% can be synthesized by a two-step method involving the reaction of 4-chloro-2-methoxyphenol and 3-hydroxybenzoic acid. In the first step, 4-chloro-2-methoxyphenol is reacted with an excess of 3-hydroxybenzoic acid in an aqueous solution of sodium hydroxide at a temperature of 120-130°C. This reaction forms 4-(4-chloro-2-methoxyphenyl)-3-hydroxybenzoic acid and sodium chloride. In the second step, the product is heated in an aqueous solution of sodium hydroxide at a temperature of 140-150°C for 1 hour. This reaction results in the formation of 4-(4-chloro-2-methoxyphenyl)-3-hydroxybenzoic acid with a purity of 95%.

Scientific Research Applications

4-(4-Chloro-2-methoxyphenyl)-3-hydroxybenzoic acid, 95% has been used extensively in scientific research due to its wide range of applications. It has been used in the synthesis of various organic compounds and as a reagent in organic synthesis. It has also been used as a catalyst in the synthesis of polymers and as a reagent in the synthesis of pharmaceuticals. Additionally, 4-(4-Chloro-2-methoxyphenyl)-3-hydroxybenzoic acid, 95% has been used in the synthesis of various fluorescent dyes and as a reactant in the synthesis of metal complexes.